Cas no 947275-74-3 (tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate
• CAS No: 947275-74-3
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD16295035
• CID: 836524
• PubChem ID: 53484861
• Update Time: 2025-10-24

tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloride
• (R)-tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate-HCl
• tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate,hydrochloride
• (R)-tert-butyl 2-(2-hydroxyethyl)piperazine-1-carboxylate
• (R)-1-BOC- 2-(2-HYDROXYETHYL)PIPERAZINE-HCL
• (R)-tert-butyl 2-(2-Hydroxyethyl)piperazine-1-carboxylate HCl
• AX8250461
• ST2401621
• 1-N-Boc-(R)-2-(2-Hydroxyethyl)piperazine HCl
• tert-Butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate--hydrogen ch
• 1,1-Dimethylethyl (2R)-2-(2-hydroxyethyl)-1-piperazinecarboxylate (ACI)
• tert-Butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate
• 947275-74-3
• (R)-tert-Butyl2-(2-hydroxyethyl)piperazine-1-carboxylatehydrochloride
• C11H23ClN2O3
• 2103402-66-8
• TERT-BUTYL (2R)-2-(2-HYDROXYETHYL)PIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• I11604
• XMB27574
• (r)-tert-butyl2-(2-hydroxyethyl)piperazine-1-carboxylate
• DTXSID20704270
• MFCD16295035
• AC-30690
• tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate;hydrochloride
• tert-Butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate--hydrogen chloride (1/1)
• AS-49552
• tert-Butyl (R)-2-(2-hydroxyethyl)piperazine-1-carboxylate hydrochloride
• AKOS015924328
• CS-0135805
• tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate

• MDL： MFCD16295035
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-5-12-8-9(13)4-7-14/h9,12,14H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： OOZBHDCFUFVAOH-SECBINFHSA-N
• SMILES： C([C@@H]1CNCCN1C(=O)OC(C)(C)C)CO

Computed Properties

• Exact Mass: 266.14000
• Monoisotopic Mass: 266.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8

Experimental Properties

• Density: 1.067±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (78 g/l) (25 º C),
• PSA: 61.80000
• LogP: 1.64640

tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate

Comprehensive Guide to tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate (CAS No. 947275-74-3)

tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate (CAS No. 947275-74-3) is a chiral piperazine derivative widely used in pharmaceutical research and organic synthesis. This compound, often referred to as a Boc-protected hydroxyethylpiperazine, plays a critical role in the development of bioactive molecules, particularly in drug discovery and medicinal chemistry. Its unique structural features, including the tert-butyloxycarbonyl (Boc) group and the hydroxyethyl side chain, make it a versatile intermediate for constructing complex molecular architectures.

The growing interest in chiral building blocks like tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate stems from the pharmaceutical industry's demand for enantiomerically pure compounds. Researchers frequently search for high-purity piperazine derivatives and Boc-protected amines to develop new therapeutic agents. This compound's CAS number 947275-74-3 is often queried in scientific databases, reflecting its importance in modern synthetic chemistry.

One of the key advantages of tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate is its stability under various reaction conditions. The Boc protecting group can be easily removed under mild acidic conditions, making it ideal for multi-step syntheses. This property aligns with current trends in green chemistry and sustainable synthesis, where researchers prioritize reagents that minimize waste and energy consumption. The compound's hydroxyethyl functionality also provides an additional handle for further derivatization, addressing the need for modular synthetic approaches in drug development.

In pharmaceutical applications, tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate serves as a precursor for various biologically active piperazine derivatives. The piperazine scaffold is prevalent in many FDA-approved drugs, particularly in CNS therapeutics and antimicrobial agents. Recent literature highlights its use in developing novel kinase inhibitors and GPCR modulators, addressing current research focuses in precision medicine and targeted therapies.

The synthesis of tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate typically involves asymmetric synthesis or chiral resolution techniques, reflecting the pharmaceutical industry's emphasis on enantioselective manufacturing. Analytical methods for quality control often employ HPLC and chiral chromatography to ensure the compound's optical purity, which is crucial for its application in chiral drug synthesis.

From a commercial perspective, tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate (CAS 947275-74-3) is available from several specialty chemical suppliers. The market for such pharmaceutical intermediates has grown significantly, driven by increasing R&D investments in small molecule therapeutics. Current industry reports indicate rising demand for custom synthesis of chiral building blocks like this compound, particularly for orphan drug development and personalized medicine applications.

Storage and handling of tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture to maintain its stability. These handling requirements are similar to other Boc-protected amines, making it compatible with standard laboratory workflows for peptide synthesis and medicinal chemistry research.

Recent scientific publications have explored novel applications of tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate in bioconjugation chemistry and prodrug design. These emerging applications align with current trends in ADC (antibody-drug conjugate) development and targeted drug delivery systems. The compound's hydroxyethyl group provides an excellent site for conjugation with various biomolecules or drug payloads.

Quality specifications for tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate typically include parameters such as chemical purity (≥98%), enantiomeric excess (≥99%), and residual solvent content. These specifications meet the stringent requirements of GMP-compliant synthesis and pharmaceutical manufacturing, addressing the industry's need for high-quality intermediates in drug production.

Future research directions for tert-butyl (2R)-2-(2-hydroxyethyl)piperazine-1-carboxylate may include its application in macrocyclic compound synthesis and protein-protein interaction inhibitors. These areas represent cutting-edge developments in medicinal chemistry, where chiral piperazine derivatives continue to play a significant role. The compound's versatility ensures its ongoing relevance in addressing current challenges in drug discovery and chemical biology.